Cas no 898439-54-8 (N'-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-hydroxypropyl)ethanediamide)

N'-(1-Acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-hydroxypropyl)ethanediamide is a synthetic organic compound featuring a tetrahydroquinoline core functionalized with acetyl and ethanediamide moieties. Its structure combines a rigid heterocyclic scaffold with flexible hydroxypropyl and amide linkages, offering potential for selective molecular interactions. The presence of both acetyl and hydroxypropyl groups enhances solubility in polar solvents, while the ethanediamide segment provides hydrogen-bonding capability, making it suitable for applications in medicinal chemistry or as an intermediate in targeted synthesis. The compound’s well-defined structure allows for precise modifications, supporting research in drug discovery and biochemical studies. Its stability under standard conditions further facilitates handling and storage.
N'-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-hydroxypropyl)ethanediamide structure
898439-54-8 structure
Product Name:N'-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-hydroxypropyl)ethanediamide
CAS No:898439-54-8
MF:C16H21N3O4
MW:319.355643987656
CID:5483788
Update Time:2025-08-02

N'-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-hydroxypropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

    • Ethanediamide, N1-(1-acetyl-1,2,3,4-tetrahydro-7-quinolinyl)-N2-(3-hydroxypropyl)-
    • N'-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-hydroxypropyl)ethanediamide
    • Inchi: 1S/C16H21N3O4/c1-11(21)19-8-2-4-12-5-6-13(10-14(12)19)18-16(23)15(22)17-7-3-9-20/h5-6,10,20H,2-4,7-9H2,1H3,(H,17,22)(H,18,23)
    • InChI Key: SWKKOJOZRPKKLN-UHFFFAOYSA-N
    • SMILES: C(NC1=CC2=C(C=C1)CCCN2C(C)=O)(=O)C(NCCCO)=O

N'-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-hydroxypropyl)ethanediamide Pricemore >>

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Additional information on N'-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-hydroxypropyl)ethanediamide

Comprehensive Overview of N'-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-hydroxypropyl)ethanediamide (CAS No. 898439-54-8)

The compound N'-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-hydroxypropyl)ethanediamide, identified by its CAS No. 898439-54-8, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring both acetyl and hydroxypropyl functional groups, makes it a subject of interest for scientists exploring novel therapeutic agents. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "What is the role of N'-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-hydroxypropyl)ethanediamide in drug development?" and "How does CAS No. 898439-54-8 contribute to biochemical studies?".

In recent years, the demand for highly specific bioactive compounds has surged, driven by advancements in precision medicine and targeted therapies. N'-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-hydroxypropyl)ethanediamide stands out due to its unique molecular framework, which allows it to interact selectively with biological targets. Researchers are particularly intrigued by its potential as a modulator of enzymatic activity, a topic frequently searched in academic databases. Its CAS No. 898439-54-8 is often cited in patents and publications, highlighting its growing importance in the field.

The synthesis of N'-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-hydroxypropyl)ethanediamide involves multi-step organic reactions, emphasizing the need for high-purity starting materials and controlled reaction conditions. This aligns with the broader trend of green chemistry, a hot topic among environmentally conscious researchers. Questions like "What are the synthetic routes for CAS No. 898439-54-8?" and "How can the production of N'-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-hydroxypropyl)ethanediamide be optimized?" reflect the community's focus on sustainable methodologies.

From a pharmacological perspective, N'-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-hydroxypropyl)ethanediamide has shown promise in preliminary studies as a potential lead compound for treating metabolic disorders. Its hydroxypropyl moiety enhances solubility, a critical factor in drug bioavailability—a recurring theme in forums discussing "improving drug delivery systems." Additionally, its acetyl group may contribute to stability, a feature often explored in queries about "long-acting pharmaceutical formulations."

Beyond therapeutics, CAS No. 898439-54-8 is also investigated for its biochemical interactions, particularly in enzyme inhibition assays. This ties into the broader interest in personalized medicine, where understanding molecular-level interactions is paramount. Searches like "How does N'-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-hydroxypropyl)ethanediamide affect protein binding?" underscore the compound's relevance in cutting-edge research.

In conclusion, N'-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-hydroxypropyl)ethanediamide (CAS No. 898439-54-8) represents a fascinating intersection of organic chemistry, pharmacology, and biotechnology. Its multifaceted applications and alignment with trending scientific inquiries ensure its continued prominence in research. As the scientific community strives to answer questions about its mechanisms of action and synthetic scalability, this compound will likely remain a focal point in innovative studies.

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